3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one

• IUPAC Name: 3-[2-(2-ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one
• InChI: InChI=1S/C11H18N2O3S/c1-2-9-7-12(3-5-16-9)10(14)8-13-4-6-17-11(13)15/h9H,2-8H2,1H3
• InChI Key: GLNIWGCEGJXRGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCO1)C(=O)CN2CCSC2=O
• Molecular Formula: C11H18N2O3S
• Molecular Weight: 258.34 g/mol

Description

3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one, also known as EMT, is a synthetic compound that has been studied for its potential as an anticancer agent. It belongs to the class of thiazolidinones, which are known for their diverse biological activities. EMT has been shown to exhibit promising results in preclinical studies, making it a potential candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one is not fully understood. However, it has been suggested that 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one may inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has also been shown to interfere with the cell cycle, leading to cell death.
Biochemical and Physiological Effects
3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, which can lead to cell death. 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. In addition, 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has been shown to modulate the expression of certain genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has also been shown to exhibit promising results in preclinical studies, making it a potential candidate for further investigation. However, 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one also has some limitations. Its mechanism of action is not fully understood, which makes it difficult to optimize its use as a therapeutic agent. In addition, 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has not yet been tested in clinical trials, which means that its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one. One area of research could focus on optimizing the synthesis of 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one to increase its yield and purity. Another area of research could focus on elucidating the mechanism of action of 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one, which could lead to the development of more effective cancer therapeutics. Additionally, future research could focus on testing the safety and efficacy of 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one in clinical trials, which could pave the way for its use as a cancer therapeutic agent.

Synthesis Methods

3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one can be synthesized through a multi-step process involving the reaction of 2-ethylmorpholine with 2-chloroacetyl chloride, followed by cyclization with thiourea. The resulting product is then subjected to oxidation to yield 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one. The synthesis of 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has been extensively studied for its potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that 3-[2-(2-Ethylmorpholin-4-yl)-2-oxoethyl]-1,3-thiazolidin-2-one may have potential as a cancer therapeutic agent.